Cas no 2680891-98-7 (tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate)

• Product Name: tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate
• CAS No: 2680891-98-7
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 5637480
• PubChem ID: 165931360
• Update Time: 2025-06-13

tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288738
• tert-butyl N-{2-[(1-cyanopropan-2-yl)sulfanyl]phenyl}carbamate
• 2680891-98-7
• tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate

• Inchi： 1S/C15H20N2O2S/c1-11(9-10-16)20-13-8-6-5-7-12(13)17-14(18)19-15(2,3)4/h5-8,11H,9H2,1-4H3,(H,17,18)
• InChI Key： YUIQXXHXQALSAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1NC(=O)OC(C)(C)C)C(C)CC#N

Computed Properties

• Exact Mass: 292.12454906g/mol
• Monoisotopic Mass: 292.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate

Introduction to Tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate (CAS No. 2680891-98-7)

Tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate, a compound with the chemical identifier CAS No. 2680891-98-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a N-{2-(1-cyanopropan-2-yl)sulfanylphenyl} moiety, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of Tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate have been subjects of extensive research, with studies focusing on optimizing its production methods and exploring its pharmacological effects. The tert-butyl group, known for its steric hindrance and stability, plays a crucial role in modulating the compound's reactivity and interactions with biological targets. Meanwhile, the 1-cyanopropan-2-ylsulfanylphenyl part introduces a sulfanyl group that is often associated with enhanced binding affinity and selectivity in drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of Tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate with various biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further development as an active pharmaceutical ingredient (API). The ability to predict such interactions with high accuracy has been facilitated by the integration of machine learning algorithms, which can analyze large datasets to identify potential drug candidates.

In vitro studies have begun to unravel the pharmacological profile of Tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate. Initial results indicate that the compound demonstrates moderate activity against specific enzymatic targets, which could be relevant for treating various therapeutic conditions. The sulfanyl group, in particular, has been shown to enhance the compound's solubility and bioavailability, factors that are critical for its efficacy as a drug. Additionally, the tert-butyl group helps stabilize the molecule during metabolic processes, potentially prolonging its half-life in vivo.

The structural diversity of Tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate also makes it an attractive scaffold for derivative design. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to achieve desired outcomes. For instance, replacing the cyanide group with other substituents might alter the compound's metabolic pathways or interaction with biological targets. Such modifications are essential for optimizing drug candidates and ensuring their safety and efficacy.

The development of novel synthetic routes for Tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate has been another area of focus. Traditional synthetic methods often involve multiple steps and harsh reaction conditions, which can be costly and environmentally unfriendly. However, recent innovations in green chemistry have led to more sustainable approaches, such as catalytic processes that reduce waste and energy consumption. These advancements not only improve the efficiency of production but also align with global efforts to minimize the environmental impact of pharmaceutical manufacturing.

The potential applications of Tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where similar molecular structures have shown promise as pesticides or herbicides. The compound's ability to interact with biological targets in plants could make it an effective tool for crop protection while minimizing ecological harm. This dual functionality highlights the versatility of this class of molecules and their broad utility across different sectors.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective drugs. Tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate exemplifies how advances in chemistry and biology can lead to innovative solutions for complex health challenges. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms, researchers can accelerate the development process and bring new treatments to patients more quickly.

The future prospects for Tert-butyl N-{2-(1-cyanopropan-2-yl)sulfanylphenyl}carbamate are promising, with ongoing studies aimed at elucidating its mechanism of action and expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications. As regulatory frameworks evolve to support innovative drug development, compounds like this one are poised to play a significant role in addressing unmet medical needs worldwide.